Cas no 62409-21-6 (2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-)

2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)- structure
62409-21-6 structure
Product Name:2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-
CAS No:62409-21-6
MF:C14H17NO4
MW:263.289084196091
CID:445734
PubChem ID:71386674
Update Time:2025-04-19

2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-(4-nitrophenyl)-, 3-methylbutyl ester, (E)-
    • 3-methylbutyl 3-(4-nitrophenyl)prop-2-enoate
    • DTXSID10808837
    • 62409-21-6
    • Inchi: 1S/C14H17NO4/c1-11(2)9-10-19-14(16)8-5-12-3-6-13(7-4-12)15(17)18/h3-8,11H,9-10H2,1-2H3
    • InChI Key: STVYAQHDQJBCLK-UHFFFAOYSA-N
    • SMILES: O(C(C=CC1C=CC(=CC=1)[N+](=O)[O-])=O)CCC(C)C

Computed Properties

  • Exact Mass: 263.11581
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44

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